Cas no 68611-47-2 (Zinc orthosilicate)

• Product Name: Zinc orthosilicate
• CAS No: 68611-47-2
• MF: O₄SiZn₂
• MW: 222.901094436646
• CID: 58832
• PubChem ID: 15763952
• Update Time: 2025-10-29

Zinc orthosilicate Chemical and Physical Properties

Names and Identifiers

• Zinc orthosilicate
• Zinc silicate
• Zinc silicate, manganese
• FLUORESCENT INDICATOR F254 FOR THIN-LAYER CHROMATOGRAPHY
• dizinc;silicate
• BP-12212
• ZINC SILICATE [MI]
• Dizinc orthosilicate
• Zinc Orthosilicate maganese-doped
• FLUORESCENCE INDICATOR F254
• 68611-47-2
• zinc(II) orthosilicate
• ZINC SILICATE [INCI]
• AKOS030228570
• NS00086104
• Q26840835
• Fluorescence indicator green
• dizinc(2+) ion silicate
• ZOIVSVWBENBHNT-UHFFFAOYSA-N
• DB-372153

• MDL： MFCD00049627
• Inchi： 1S/O4Si.2Zn/c1-5(2,3)4;;/q-4;2*+2
• InChI Key： ZOIVSVWBENBHNT-UHFFFAOYSA-N
• SMILES： [Zn+2].[Zn+2].[Si]([O-])([O-])([O-])[O-]

Computed Properties

• Exact Mass: 221.811768
• Monoisotopic Mass: 219.814878
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.2

Experimental Properties

• Color/Form: Grey powder
• Density: 4.0 g/cm3 (20℃)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PH: 7.0 (H2O)suspension
• Solubility: <0.1g/l
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong acids.
• PSA: 63.19000
• LogP: -0.73970

Zinc orthosilicate Security Information

• WGK Germany：3
• Hazard Category Code： 20-36/37
• Safety Instruction： 22-26-36
• Hazardous Material Identification：
• Risk Phrases：R20